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Compound of Interest

Compound Name: 2,3-Epoxybutane

Cat. No.: B1201590 Get Quote

Protocol for the Safe Handling and Storage of
2,3-Epoxybutane
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

storage of 2,3-Epoxybutane (also known as 2,3-Butylene oxide). Adherence to these

guidelines is crucial to mitigate the risks associated with this highly flammable and reactive

compound.

Chemical and Physical Properties
2,3-Epoxybutane is a colorless, clear liquid.[1] It is a highly flammable and reactive epoxide.[1]

[2] The following table summarizes its key chemical and physical properties.
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Property Value References

Molecular Formula C4H8O [3]

Molecular Weight 72.11 g/mol [1]

Boiling Point 60 - 61 °C / 140 - 141.8 °F [3]

Melting Point
-84 - -83 °C / -119.2 - -117.4

°F
[3]

Flash Point -21.7 °C / -7.1 °F [3]

Specific Gravity 0.793 at 75°F [2]

Water Solubility ≥ 100 mg/mL at 68°F [1][2]

Vapor Pressure
239.213 mmHg @ 25 °C

(estimated)
[4]

Hazard Identification and GHS Classification
2,3-Epoxybutane is classified as a hazardous chemical.[5] The primary hazards include its

high flammability and potential for causing skin, eye, and respiratory irritation.[3]

GHS Classification Hazard Statement Pictogram Signal Word

Flammable liquids,

Category 2

H225: Highly

flammable liquid and

vapor

🔥 Danger

Skin irritation,

Category 2

H315: Causes skin

irritation
❕ Danger

Eye irritation,

Category 2

H319: Causes serious

eye irritation
❕ Danger

Specific target organ

toxicity – single

exposure, Category 3

H335: May cause

respiratory irritation
❕ Danger
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Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 2,3-Epoxybutane to prevent

exposure.

PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

full-face shield.

Protects against splashes that

can cause serious eye

irritation.[5]

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Nitrile

rubber).

Prevents skin contact, which

can cause irritation.[6]

Body Protection
Chemical-resistant lab coat or

coveralls.

Protects skin from accidental

contact.[6]

Respiratory Protection
NIOSH-approved respirator

with organic vapor cartridges.

Required when working in

poorly ventilated areas or

when there is a risk of

inhalation.[2][5]

Experimental Protocols
Safe Handling Protocol
Adherence to this protocol is mandatory to ensure the safe handling of 2,3-Epoxybutane in a

laboratory setting.

Workflow for Safe Handling of 2,3-Epoxybutane
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Safe Handling Workflow for 2,3-Epoxybutane

Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Ensure proper ventilation (Fume Hood)

Don appropriate Personal Protective Equipment (PPE)

Ground/bond container and receiving equipment

Use only non-sparking tools

Dispense chemical away from ignition sources

Tightly close container

Decontaminate work area

Properly dispose of waste

Remove and store PPE correctly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2,3-Epoxybutane.
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Methodology:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for 2,3-Epoxybutane before use.[5]

Ensure a calibrated and functioning chemical fume hood is used for all handling

procedures.[5]

Put on all required Personal Protective Equipment (PPE) as detailed in Section 3.[3]

Handling:

Ground and bond all containers and receiving equipment to prevent static discharge.[3][5]

Use only non-sparking tools when opening and handling the chemical.[3][5]

Keep the chemical away from heat, sparks, open flames, and other ignition sources.[3] No

smoking is permitted in the handling area.[3]

Avoid breathing vapors and prevent contact with skin and eyes.[5]

Post-Handling:

After use, ensure the container is tightly closed.[5]

Thoroughly decontaminate the work surface with soap and water.[1]

Dispose of any contaminated materials (e.g., absorbent paper, gloves) in a sealed, vapor-

tight plastic bag for hazardous waste disposal.[1]

Wash hands and any exposed skin thoroughly after handling.[5]

Storage Protocol
Proper storage is critical to maintain the stability and safety of 2,3-Epoxybutane.

Storage Requirements:
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Store in an explosion-proof refrigerator.[1][2]

Keep the container tightly closed in a dry, cool, and well-ventilated place.[3][5]

Store away from sources of ignition.[1][2]

Protect from moisture.[1][2] Epoxides like 2,3-Epoxybutane can react violently with water in

the presence of acid and other catalysts.[2]

Store under an inert atmosphere.[3]

This compound may form explosive peroxides on prolonged storage.[3]

Emergency Procedures
Immediate and appropriate action is required in the event of an emergency involving 2,3-
Epoxybutane.

Logical Flow for Emergency Response
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Emergency Response for 2,3-Epoxybutane Incidents

Spill Response Exposure Response

Incident Occurs

Spill or Leak Personnel Exposure

Isolate spill area (50m minimum)

Remove all ignition sources

Use absorbent paper to pick up spill

Seal contaminated materials in a vapor-tight bag for disposal

Wash contaminated surfaces with soap and water

Inhalation Skin Contact Eye Contact

Move to fresh air Rinse skin with water/shower Rinse cautiously with water for several minutes

Seek medical attention

Click to download full resolution via product page

Caption: Logical flow for responding to spills or personnel exposure.

Spill or Leak
Immediate Action:
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Remove all sources of ignition from the area.[1]

Isolate the spill or leak area for at least 50 meters (150 feet) in all directions.[1][2] For a

large spill, consider an initial downwind evacuation of at least 300 meters (1000 feet).[1]

Containment and Cleanup:

Use absorbent paper to pick up all liquid spill material.[1]

Seal the absorbent paper and any contaminated clothing in a vapor-tight plastic bag for

eventual disposal.[1]

Wash any contaminated surfaces with a soap and water solution.[1]

Re-entry:

Do not re-enter the contaminated area until a Safety Officer has verified that the area has

been properly cleaned.[1][2]

Exposure
Inhalation: If inhaled, remove the victim to fresh air and keep them at rest in a position

comfortable for breathing.[5] If the person feels unwell, call a poison center or doctor.[3]

Skin Contact: If on skin or hair, take off immediately all contaminated clothing. Rinse the skin

with water or shower.[3] If skin irritation occurs, get medical advice.[5]

Eye Contact: If in eyes, rinse cautiously with water for several minutes.[5] Remove contact

lenses if present and easy to do. Continue rinsing.[5] If eye irritation persists, get medical

advice.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[7]

Fire
Extinguishing Media: Use carbon dioxide (CO2), dry chemical, or foam for extinction.[5]

Water spray may be used to cool closed containers.[3]
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Hazards: This chemical is flammable.[1] Vapors may form explosive mixtures with air and

can travel to a source of ignition and flash back.[3] Containers may explode when heated.[3]

Fire may produce irritating, corrosive, and/or toxic gases.[1]

Firefighter Protection: As in any fire, wear a self-contained breathing apparatus (pressure-

demand, MSHA/NIOSH approved or equivalent) and full protective gear.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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